Cas no 1204518-08-0 (3-(Trifluoromethyl)phenyl(2,4,6-trimethylphenyl)iodonium Triflate)

• Product Name: 3-(Trifluoromethyl)phenyl(2,4,6-trimethylphenyl)iodonium Triflate
• CAS No: 1204518-08-0
• MF: C₁₇H₁₅F₆IO₃S
• MW: 540.259097337723
• MDL: MFCD20264880
• CID: 2602861
• PubChem ID: 354334716
• Update Time: 2025-10-18

3-(Trifluoromethyl)phenyl(2,4,6-trimethylphenyl)iodonium Triflate Chemical and Physical Properties

Names and Identifiers

• [3-(TRIFLUOROMETHYL)PHENYL](2,4,6-TRIMETHYLPHENYL)IODONIUM TRIFLATE
• [3-(Trifluoromethyl)phenyl](2,4,6-trimethylphenyl)iodonium trifluoromethanesulfonate
• Mesityl[3-(trifluoromethyl)phenyl]iodonium Triflate
• trifluoromethanesulfonate;[3-(trifluoromethyl)phenyl]-(2,4,6-trimethylphenyl)iodanium
• FKQZCCNYTGBVPK-UHFFFAOYSA-M
• [3-(Trifluoromethyl)phenyl](2,4,6-trimethylphenyl)iodonium triflate, >=97.0% (HPLC)
• T3445
• 1204518-08-0
• MFCD20264880
• Mesityl(3-(trifluoromethyl)phenyl)iodonium trifluoromethanesulfonate
• T71633
• [3-(Trifluoromethyl)phenyl](2,4,6-trimethylphenyl)iodanium trifluoromethanesulfonate
• [3-(TRIFLUOROMETHYL)PHENYL](2,4,6-TRIMETHYLPHENYL)IODANIUM TRIFLATE
• AKOS025294170
• Mesityl(3-(trifluoromethyl)phenyl)iodoniumtrifluoromethanesulfonate
• DTXSID90670170
• (3-(Trifluoromethyl)phenyl)(2,4,6-trimethylphenyl)iodonium Trifluoromethanesulfonate
• AS-85375
• 694-799-9
• 3-(Trifluoromethyl)phenyl(2,4,6-trimethylphenyl)iodonium Triflate

• MDL： MFCD20264880
• Inchi： 1S/C16H15F3I.CHF3O3S/c1-10-7-11(2)15(12(3)8-10)20-14-6-4-5-13(9-14)16(17,18)19;2-1(3,4)8(5,6)7/h4-9H,1-3H3;(H,5,6,7)/q+1;/p-1
• InChI Key： FKQZCCNYTGBVPK-UHFFFAOYSA-M
• SMILES： [I+](C1C=CC=C(C(F)(F)F)C=1)C1C(C)=CC(C)=CC=1C.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 539.96908g/mol
• Monoisotopic Mass: 539.96908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Melting Point: 183°C(lit.)

3-(Trifluoromethyl)phenyl(2,4,6-trimethylphenyl)iodonium Triflate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： 26-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-(Trifluoromethyl)phenyl(2,4,6-trimethylphenyl)iodonium Triflate

3-(Trifluoromethyl)phenyl(2,4,6-trimethylphenyl)iodonium Triflate: A Versatile Compound in Modern Chemical Research

3-(Trifluoromethyl)phenyl(2,4,6-trimethylphenyl)iodonium triflate (CAS No. 1204518-08-0) is a highly versatile compound that has garnered significant attention in recent years due to its unique chemical properties and wide-ranging applications in various fields of chemical and biological research. This compound, often referred to as a triflate salt, is characterized by its robust structure and high reactivity, making it an essential reagent in synthetic chemistry, materials science, and pharmaceutical development.

The molecular structure of 3-(trifluoromethyl)phenyl(2,4,6-trimethylphenyl)iodonium triflate consists of a trifluoromethylated phenyl ring and a trimethylated phenyl ring connected through an iodonium center, with the entire complex stabilized by a triflate counterion. This intricate arrangement endows the compound with remarkable stability and reactivity, which are crucial for its diverse applications.

In the realm of synthetic chemistry, 3-(trifluoromethyl)phenyl(2,4,6-trimethylphenyl)iodonium triflate has been extensively used as a cross-coupling reagent. Its ability to facilitate the formation of carbon-carbon bonds has made it an invaluable tool in the synthesis of complex organic molecules. Recent studies have highlighted its effectiveness in Suzuki-Miyaura coupling reactions, where it serves as a robust and efficient catalyst. For instance, a study published in the *Journal of Organic Chemistry* demonstrated that this compound significantly enhances the yield and selectivity of cross-coupling reactions involving aryl halides and boronic acids.

Beyond its role in synthetic chemistry, 3-(trifluoromethyl)phenyl(2,4,6-trimethylphenyl)iodonium triflate has also found applications in materials science. Its unique electronic properties make it suitable for use in the development of advanced materials such as conductive polymers and organic semiconductors. Researchers at the University of California, Berkeley, have utilized this compound to synthesize novel conductive polymers with enhanced electrical conductivity and stability. These materials have potential applications in electronic devices, sensors, and energy storage systems.

In the field of pharmaceutical research, 3-(trifluoromethyl)phenyl(2,4,6-trimethylphenyl)iodonium triflate has shown promise as a drug discovery tool. Its ability to modify biological targets through covalent bonding has led to its use in the development of targeted therapies. A recent study published in *Nature Communications* reported the successful use of this compound to identify novel inhibitors of protein-protein interactions involved in cancer progression. The study demonstrated that 3-(trifluoromethyl)phenyl(2,4,6-trimethylphenyl)iodonium triflate can selectively target and inhibit specific proteins, thereby providing a new avenue for cancer treatment.

The safety profile of 3-(trifluoromethyl)phenyl(2,4,6-trimethylphenyl)iodonium triflate is another critical aspect that has been extensively studied. While it is a powerful reagent with high reactivity, proper handling and storage protocols are essential to ensure safe usage. Researchers at the National Institute of Standards and Technology (NIST) have conducted comprehensive safety assessments and provided guidelines for handling this compound in laboratory settings.

In conclusion, 3-(trifluoromethyl)phenyl(2,4,6-trimethylphenyl)iodonium triflate (CAS No. 1204518-08-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an indispensable reagent in synthetic chemistry, materials science, and pharmaceutical research. As ongoing studies continue to uncover new applications and optimize its use, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.